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Compound of Interest

Compound Name: Ethylaminoethanol

Cat. No.: B8294368

The proper disposal of ethylaminoethanol is a critical component of laboratory safety and
environmental responsibility. As a combustible and corrosive compound that can cause severe
skin, eye, and respiratory damage, its handling and disposal demand meticulous adherence to
established protocols.[1][2][3][4] This guide provides researchers, scientists, and drug
development professionals with essential safety information, operational plans, and step-by-
step procedures for the safe management and disposal of ethylaminoethanol waste.

Immediate Safety and Handling
Before handling ethylaminoethanol, it is imperative to be equipped with the appropriate
personal protective equipment (PPE) and to work in a controlled environment.

Essential Personal Protective Equipment (PPE):

o Eye and Face Protection: Chemical safety goggles or a face shield are mandatory to protect
against splashes.[1][5]

» Skin Protection: Wear appropriate chemical-resistant gloves and protective clothing to
prevent skin contact and absorption.[1][5]

» Respiratory Protection: Handle ethylaminoethanol in a well-ventilated area or under a
chemical fume hood to avoid inhaling vapors.[1][6] If exposure limits are likely to be
exceeded, a NIOSH/MSHA or equivalent approved respirator is necessary.[1]
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Hazard and Disposal Data Summary

The following table summarizes key quantitative and classification data for ethylaminoethanol,
crucial for its proper handling and transportation as hazardous waste.

Parameter Value / Classification Source(s)

UN Number UN 2735 or UN 2810 [31[6]

Amines, liquid, corrosive, n.o.s.
o (Ethylaminoethanol) or TOXIC

Proper Shipping Name [3][6]
LIQUID, ORGANIC, N.O.S. (2-

Ethylaminoethanol)

8 (Corrosive), subsidiary risk
Hazard Class . _ [3]
6.1 (Toxic) where applicable

H227 (Combustible liquid),
H302 (Harmful if swallowed),

GHS Hazard Statements ) [3114]
H314 (Causes severe skin

burns and eye damage)

Strong oxidizing agents, strong
acids, strong bases,
) ) isocyanates, halogenated
Incompatible Materials ] )
organics, peroxides, phenols,
epoxides, anhydrides, and acid

halides.[1][4][5]

Protocol for Ethylaminoethanol Waste Disposal

This protocol provides a step-by-step methodology for the safe collection, storage, and
disposal of ethylaminoethanol waste in a laboratory setting.

1.0 Objective To ensure the safe and compliant disposal of ethylaminoethanol waste,
minimizing risk to personnel and the environment.

2.0 Materials
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» Designated, compatible hazardous waste container (e.g., high-density polyethylene) with a
secure screw cap.[7]

e "Hazardous Waste" label.[8][9]

e Secondary containment tray.[9]

o Appropriate PPE (as listed above).
3.0 Procedure

3.1 Waste Collection

o Designate a specific "Satellite Accumulation Area" (SAA) for hazardous waste collection, at
or near the point of generation.[8][10]

e Immediately upon generating the first drop of waste, affix a "Hazardous Waste" label to a
clean, compatible, and properly functioning waste container.[8][9]

« Fill out the label completely, listing "Ethylaminoethanol" and all other chemical components.
Do not use abbreviations or chemical formulas.[9]

o Carefully transfer ethylaminoethanol waste into the designated container. The use of a
funnel is recommended to prevent spillage on the container's exterior.[7]

¢ Do not mix ethylaminoethanol with incompatible waste streams (e.g., strong acids,
oxidizers).[8][9]

3.2 Waste Storage
o Keep the waste container securely closed at all times, except when adding waste.[7][11]

o Place the container in a secondary containment tray to prevent the spread of potential leaks.

[9]

o Store the container in a cool, dry, and well-ventilated area, away from heat, sparks, open
flames, or other ignition sources.[1][12]
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» Ensure the container is not filled beyond 90% of its capacity to allow for vapor expansion.[7]
3.3 Arranging for Disposal

Monitor the accumulation start date and the volume of waste. Do not exceed regulatory
storage time or volume limits.[8][9][10]

Once the container is full (not exceeding 90%) or nearing its time limit, contact your
institution's Environmental Health & Safety (EH&S) department or a licensed professional
waste disposal service to schedule a pickup.[6]

Do not attempt to dispose of ethylaminoethanol by pouring it down the drain or placing it in
the regular trash.[9][12] This is illegal and environmentally harmful.[11]

Emergency Procedures: Spill Response

In the event of an ethylaminoethanol spill, immediate and correct action is crucial to mitigate
hazards.

Evacuate and Alert: Evacuate all non-essential personnel from the immediate area. Alert
colleagues and your supervisor.

Control Ignition Sources: Eliminate all potential ignition sources, such as sparks or open
flames.[1][4]

Ventilate: Ensure the area is well-ventilated.

Containment: Wearing appropriate PPE, contain the spill by diking with a non-combustible
absorbent material like sand, earth, or vermiculite.[3][4]

Absorption: Absorb the contained spill with the non-combustible material.

Collection: Using clean, non-sparking tools, carefully collect the absorbed material and place
it into a suitable, labeled container for hazardous waste disposal.[4]

Decontamination: Clean the spill area thoroughly.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cabrillo.edu/ehs/hazardous-waste-management/
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.cdhfinechemical.com/images/product/msds/37_534041748_2-(ETHYLAMINO)ETHANOL-CASNO-110-73-6-MSDS.pdf
https://www.benchchem.com/product/b8294368?utm_src=pdf-body
https://www.cabrillo.edu/ehs/hazardous-waste-management/
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15744~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2015:46:39~~2-(Ethylamino
https://ehs.cornell.edu/book/export/html/1261
https://www.benchchem.com/product/b8294368?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC168730010&productDescription=2-%28ETHYLAMINO%29-ETHANOL%2C+1KG&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Ethylamino_ethanol
https://www.chempoint.com/products/download?grade=20159&doctype=sds
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Ethylamino_ethanol
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Ethylamino_ethanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8294368?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Disposal: Dispose of the contaminated materials as hazardous waste, following the protocol
outlined above.

Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper
disposal of ethylaminoethanol.

Click to download full resolution via product page

Caption: Workflow for the safe collection and disposal of ethylaminoethanol waste.

By adhering to these procedures, laboratory professionals can ensure the safe handling and
disposal of ethylaminoethanol, protecting themselves, their colleagues, and the environment
while maintaining full regulatory compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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